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AMG0347 AMG0347 AMG-0347 has analgesic effects of a recently developed transient receptor potential vanilloid 1 (TRPV1) antagonist. The effect of either AMG0347 or morphine was tested for its effects on guarding pain score, heat withdrawal latency, and mechanical withdrawal threshold.
Brand Name: Vulcanchem
CAS No.: 946615-43-6
VCID: VC0518397
InChI: InChI=1S/C24H26F3N3O2/c25-24(26,27)21-11-8-17(23(29-21)30-13-2-1-3-14-30)9-12-22(32)28-20-6-4-5-16-7-10-18(31)15-19(16)20/h4-6,8-9,11-12,18,31H,1-3,7,10,13-15H2,(H,28,32)/b12-9+
SMILES: C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O
Molecular Formula: C24H26F3N3O2
Molecular Weight: 445.5 g/mol

AMG0347

CAS No.: 946615-43-6

Cat. No.: VC0518397

Molecular Formula: C24H26F3N3O2

Molecular Weight: 445.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

AMG0347 - 946615-43-6

Specification

Description AMG-0347 has analgesic effects of a recently developed transient receptor potential vanilloid 1 (TRPV1) antagonist. The effect of either AMG0347 or morphine was tested for its effects on guarding pain score, heat withdrawal latency, and mechanical withdrawal threshold.
CAS No. 946615-43-6
Molecular Formula C24H26F3N3O2
Molecular Weight 445.5 g/mol
IUPAC Name (E)-N-(7-hydroxy-5,6,7,8-tetrahydronaphthalen-1-yl)-3-[2-piperidin-1-yl-6-(trifluoromethyl)pyridin-3-yl]prop-2-enamide
Standard InChI InChI=1S/C24H26F3N3O2/c25-24(26,27)21-11-8-17(23(29-21)30-13-2-1-3-14-30)9-12-22(32)28-20-6-4-5-16-7-10-18(31)15-19(16)20/h4-6,8-9,11-12,18,31H,1-3,7,10,13-15H2,(H,28,32)/b12-9+
Standard InChI Key YCDWBIUKUBHSKQ-FMIVXFBMSA-N
Isomeric SMILES C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)/C=C/C(=O)NC3=CC=CC4=C3CC(CC4)O
SMILES C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O
Canonical SMILES C1CCN(CC1)C2=C(C=CC(=N2)C(F)(F)F)C=CC(=O)NC3=CC=CC4=C3CC(CC4)O
Appearance Solid powder

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